N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea

• IUPAC Name: 1-(2-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)thiourea
• InChI: InChI=1S/C14H13FN2OS/c1-9-6-7-13(18)12(8-9)17-14(19)16-11-5-3-2-4-10(11)15/h2-8,18H,1H3,(H2,16,17,19)
• InChI Key: ZTVXZNKZTRUDSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC2=CC=CC=C2F
• Molecular Formula: C14H13FN2OS
• Molecular Weight: 276.33 g/mol

Description

N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound belongs to the class of thioureas, which have been widely studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific target molecules in cells. In cancer cells, N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea has been shown to inhibit the activity of enzymes involved in cell proliferation and induce apoptosis. In bacteria and fungi, this compound has been shown to inhibit the synthesis of essential proteins, leading to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea vary depending on the specific application. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In bacteria and fungi, N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea has been shown to inhibit the synthesis of essential proteins, leading to cell death. In herbicidal applications, this compound has been shown to inhibit the growth of weed species by interfering with their metabolic processes.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its biological activity can be easily measured using various assays. However, this compound also has some limitations. Its solubility in water is relatively low, making it difficult to work with in aqueous solutions. Additionally, its biological activity can be influenced by various factors, including pH and temperature, which can affect the reproducibility of experimental results.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea. In medicine, further studies are needed to elucidate the specific mechanisms of action of this compound and to optimize its anticancer activity. In agriculture, more research is needed to determine the efficacy of N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea as a herbicide and to develop new formulations for its application. In environmental science, further studies are needed to optimize the use of N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea as a fluorescent probe for detecting heavy metal ions in water. Overall, the study of N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea has the potential to lead to new discoveries and applications in various fields of science.

Scientific Research Applications

N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea has been studied for its potential applications in various fields of science. In medicine, this compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an antifungal and antibacterial agent. In agriculture, N-(2-fluorophenyl)-N'-(2-hydroxy-5-methylphenyl)thiourea has been shown to have herbicidal activity against various weed species. In environmental science, this compound has been studied for its potential use as a fluorescent probe for detecting heavy metal ions in water.